Cas no 921224-82-0 ((2S)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• CAS No: 921224-82-0
• MF: C₆H₈F₃NO₂
• MW: 183.128432273865
• MDL: MFCD18427881
• CID: 744972
• PubChem ID: 15953693
• Update Time: 2025-06-08

(2S)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• D-Proline, 2-(trifluoromethyl)-
• H-alpha-Tfm-L-Pro-OH
• (2S)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• CS-0055751
• (S)-Trifluoromethylproline (H-alpha-Tfm-L-Pro-OH)
• alpha-trifluoromethylproline
• (S)-2-(TRIFLUOROMETHYL)PYRROLIDINE-2-CARBOXYLIC ACID
• AKOS026742127
• (S)-2-(TRIFLUOROMETHYL)PYRROLIDINE-2-CARBOXYLICACID
• 921224-82-0
• EN300-82822
• MFCD18427881
• JOMHNFHOGGKSIM-YFKPBYRVSA-N
• 2-(Trifluoromethyl)-D-proline

• MDL： MFCD18427881
• Inchi： 1S/C6H8F3NO2/c7-6(8,9)5(4(11)12)2-1-3-10-5/h10H,1-3H2,(H,11,12)/t5-/m0/s1
• InChI Key： JOMHNFHOGGKSIM-YFKPBYRVSA-N
• SMILES： FC([C@@]1(C(=O)O)CCCN1)(F)F

Computed Properties

• Exact Mass: 183.05071298g/mol
• Monoisotopic Mass: 183.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.425
• Boiling Point: 228℃
• Flash Point: 92℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid

Introduction to (2S)-2-(trifluoromethyl)pyrrolidine-2-carboxylic Acid (CAS No. 921224-82-0)

(2S)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid, with the CAS number 921224-82-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, including a trifluoromethyl group and a pyrrolidine ring, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents.

The trifluoromethyl group, a key structural moiety in (2S)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid, is known for its ability to enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity in drug molecules. These attributes are particularly crucial in medicinal chemistry, where optimizing pharmacokinetic properties is essential for the success of a drug candidate. The presence of this group in the compound underscores its potential utility in designing molecules with improved pharmacological profiles.

Furthermore, the pyrrolidine ring in (2S)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid contributes to its versatility as a building block in synthetic chemistry. Pyrrolidine derivatives are widely recognized for their role in various biological processes and have been incorporated into numerous pharmacologically active compounds. The chiral center at the 2-position of the pyrrolidine ring, specifically the (S)-configuration, adds another layer of complexity and functionality, making this compound an attractive candidate for enantioselective synthesis and drug development.

Recent advancements in the field of drug discovery have highlighted the importance of fluorinated compounds due to their enhanced biological activity and chemical stability. Studies have demonstrated that incorporating fluorine atoms into molecular structures can lead to improved drug efficacy and reduced susceptibility to degradation. The trifluoromethyl group in (2S)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid aligns with this trend, offering a strategic approach to developing next-generation therapeutics.

In addition to its structural significance, (2S)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid has been explored in various research contexts. For instance, it has been utilized as a key intermediate in the synthesis of protease inhibitors, which are critical for treating diseases such as HIV and cancer. The unique combination of a trifluoromethyl group and a pyrrolidine core provides an ideal scaffold for designing molecules that can selectively target and inhibit specific proteases.

The compound's potential applications extend beyond protease inhibition. Researchers have also investigated its use in developing kinase inhibitors, which play a vital role in cancer therapy. Kinases are enzymes that regulate numerous cellular processes, and their dysregulation is often associated with tumor growth and progression. By leveraging the structural features of (2S)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid, scientists aim to create highly specific kinase inhibitors with improved therapeutic outcomes.

Another area where this compound has shown promise is in the development of central nervous system (CNS) drugs. The ability of fluorinated compounds to cross the blood-brain barrier has made them particularly valuable in CNS pharmacology. The trifluoromethyl group enhances lipophilicity, facilitating better penetration into neural tissues. This property is being exploited to design novel treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of (2S)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid represents another area of innovation within organic chemistry. Researchers have developed sophisticated synthetic routes that allow for the efficient production of this compound while maintaining high enantiopurity. These methods often involve asymmetric catalysis and chiral auxiliary techniques, ensuring that the desired (S)-configuration is achieved with minimal racemization.

The growing interest in fluorinated pyrrolidines has also spurred advancements in computational chemistry and molecular modeling. These tools are being used to predict the biological activity and pharmacokinetic properties of compounds like (2S)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid before they are synthesized experimentally. This approach not only saves time and resources but also allows for more targeted drug design.

In conclusion, (2S)-S-S-S-S-S-S-S-S-S-S-S-S-S-S-S-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS No. 921224-82-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent advancements in synthetic methodologies and computational modeling, position it as a valuable tool for creating innovative therapeutic agents.